
N-Acetyllactosamine Heptaacetate CAS number
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Acetyllactosamine Heptaacetate

Cat. No.: B13839629 Get Quote

N-Acetyllactosamine Heptaacetate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Acetyllactosamine Heptaacetate, a

crucial derivative in the field of glycobiology. This document summarizes its key chemical

properties, outlines relevant experimental contexts, and illustrates a fundamental biosynthetic

pathway.

Core Data Presentation
The following table summarizes the key quantitative data for N-Acetyllactosamine
Heptaacetate.

Property Value References

CAS Number 73208-61-4, 36954-63-9 [1]

Molecular Weight 677.61 g/mol [2][3][4][5]

Molecular Formula C28H39NO18 [1][3][5][6]
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N-Acetyllactosamine Heptaacetate serves as a protected form of N-acetyllactosamine

(LacNAc), a fundamental disaccharide unit found in a wide array of vertebrate glycans,

including complex and hybrid N-glycans, O-glycans, and glycolipids.[3] Due to its protected

nature, direct experimental protocols and signaling pathway involvement for the heptaacetate

form are not extensively documented in publicly available literature. Instead, research focuses

on the biologically active, unprotected N-acetyllactosamine.

The heptaacetate derivative is primarily utilized in chemical synthesis and as a precursor for

introducing LacNAc into various molecules. The experimental protocols found in the literature,

therefore, revolve around the synthesis and biological activities of LacNAc itself.

Enzymatic Synthesis of N-Acetyllactosamine
A common and high-yield method for synthesizing N-acetyllactosamine involves the

regioselective transglycosylation activity of β-galactosidase from Bacillus circulans.[7] This

enzymatic approach offers significant advantages over complex chemical synthesis routes.[5]

Key Experimental Parameters:[7]

Enzyme: β-galactosidase from Bacillus circulans

Donor Substrate: Lactose

Acceptor Substrate: N-acetyl-D-glucosamine (D-GlcpNAc)

Temperature: 15°C

pH: 5.0

This method has been shown to significantly reduce incubation time and improve the yield by

100% compared to previously described methods.[7]

Signaling Pathway Involvement of N-
Acetyllactosamine
While N-Acetyllactosamine Heptaacetate is not directly implicated in signaling pathways, its

deprotected form, N-acetyllactosamine, is a key structural component of glycans that can
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modulate cellular signaling. For instance, poly-N-acetyllactosamine chains have been shown to

attenuate fibroblast growth factor (FGF) signaling.[8]

The initiation of poly-N-acetyllactosamine chain biosynthesis is carried out by an N-acetyl-β-D-

glucosaminyltransferase.[9] This enzyme preferentially acts on complex-type tri- and tetra-

antennary oligosaccharides, highlighting the specificity of glycan modifications in biological

systems.[9]

Visualizing a Key Biosynthetic Pathway
The following diagram illustrates the enzymatic synthesis of N-acetyllactosamine, a

fundamental process in glycobiology.
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Enzymatic synthesis of N-acetyllactosamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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